Cas no 2172062-14-3 (6-chloro-2-methylpyrimidin-4-yl chloroformate)

• Product Name: 6-chloro-2-methylpyrimidin-4-yl chloroformate
• CAS No: 2172062-14-3
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 6023702
• PubChem ID: 23177788
• Update Time: 2025-06-10

6-chloro-2-methylpyrimidin-4-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methylpyrimidin-4-yl chloroformate
• SCHEMBL1743947
• 2172062-14-3
• EN300-1613033

• Inchi： 1S/C6H4Cl2N2O2/c1-3-9-4(7)2-5(10-3)12-6(8)11/h2H,1H3
• InChI Key： JQQJPZBXPNLJNI-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C)N=1)OC(=O)Cl

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-2-methylpyrimidin-4-yl chloroformate

Comprehensive Overview of 6-chloro-2-methylpyrimidin-4-yl chloroformate (CAS No. 2172062-14-3) and Its Applications

6-chloro-2-methylpyrimidin-4-yl chloroformate (CAS No. 2172062-14-3) is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This pyrimidine derivative is recognized for its role as a key intermediate in synthesizing bioactive molecules. With the growing demand for high-purity intermediates in drug discovery, compounds like 6-chloro-2-methylpyrimidin-4-yl chloroformate have gained significant attention due to their structural versatility and reactivity.

The compound’s chloroformate group enables efficient coupling reactions, making it valuable for constructing complex molecular architectures. Researchers often explore its applications in developing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent RNA polymerase (RdRp) and other enzymatic pathways. Its chloro-substituted pyrimidine core also contributes to enhanced binding affinity in medicinal chemistry designs.

In agrochemicals, 6-chloro-2-methylpyrimidin-4-yl chloroformate serves as a precursor for crop protection agents. As sustainability becomes a global priority, the compound’s potential in creating low-residue pesticides aligns with the industry’s shift toward environmentally friendly formulations. This dual applicability in pharmaceuticals and agrochemicals underscores its industrial relevance.

From a synthetic perspective, the compound’s stability under controlled conditions facilitates scalable production. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a factor emphasized in Good Manufacturing Practice (GMP) compliance. Recent advancements in flow chemistry have further optimized its synthesis, reducing waste and improving yield—a response to the growing demand for green chemistry solutions.

Market insights reveal increasing inquiries about CAS No. 2172062-14-3 from contract research organizations (CROs) and academic labs. Frequently searched terms include "6-chloro-2-methylpyrimidin-4-yl chloroformate supplier" and "pyrimidine derivatives in drug discovery," reflecting its niche yet expanding applications. The compound’s structure-activity relationship (SAR) is another hot topic, particularly in computational chemistry studies leveraging AI-driven molecular modeling.

Regulatory compliance remains a focal point for users. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended. Storage in anhydrous conditions and avoidance of moisture-sensitive degradation are best practices to maintain its efficacy. These operational nuances are often highlighted in technical datasheets and material safety assessments.

In summary, 6-chloro-2-methylpyrimidin-4-yl chloroformate exemplifies the intersection of innovation and practicality in modern chemistry. Its role in advancing targeted therapeutics and sustainable agriculture positions it as a compound of enduring scientific and industrial interest.